Cas no 1131622-60-0 (Methyl 3-(2-methylpiperazin-1-yl)benzoate)

• Product name: Methyl 3-(2-methylpiperazin-1-yl)benzoate
• CAS No: 1131622-60-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1201769
• PubChem ID: 44829005

Methyl 3-(2-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-methylpiperazin-1-yl)benzoate
• CTK8E2230
• FT-0657751
• (S)-methyl 3-(2-methylpiperazin-1-yl)benzoate
• SureCN5745273
• KB-202811
• SBB068122
• 3-methyl-piperazin-1-yl-benzoic acid methyl ester
• (R)-methyl 3-(2-methylpiperazin-1-yl)benzoate
• SCHEMBL5745273
• DTXSID80661092
• DB-060488
• A802986
• 1131622-60-0
• AKOS015852338
• Benzoic acid, 3-(2-methyl-1-piperazinyl)-, methyl ester
• 3-(2-methyl-1-piperazinyl)benzoic acid methyl ester

• Inchi： InChI=1S/C13H18N2O2/c1-10-9-14-6-7-15(10)12-5-3-4-11(8-12)13(16)17-2/h3-5,8,10,14H,6-7,9H2,1-2H3
• InChI Key： PXFHTEAJPZCKCT-UHFFFAOYSA-N
• SMILES： CC1CNCCN1C2=CC=CC(=C2)C(=O)OC

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų
• XLogP3: 1.7